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Compound of Interest

Compound Name: Dimethylmaleate

Cat. No.: B1233040 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

dimethyl maleate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring personnel safety and environmental

compliance.

Immediate Safety and Hazard Information
Dimethyl maleate is classified as a hazardous chemical.[1] It is harmful if swallowed or in

contact with skin, causes serious eye irritation, and may cause an allergic skin reaction and

respiratory irritation.[2][3][4][5] Prolonged or repeated exposure may cause damage to organs.

[1][5]

Before handling dimethyl maleate for disposal or any other purpose, the following personal

protective equipment (PPE) is mandatory:

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[3][4][6]

Skin Protection: Wear appropriate protective gloves (inspect before use) and a chemical-

resistant suit to prevent skin exposure.[2][3][6] Contaminated work clothing should not be

allowed out of the workplace.[4][5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with appropriate cartridges (e.g., type ABEK as per EN 14387).[7] Ensure
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work is conducted in a well-ventilated area or outdoors.[1][4]

Physical and Chemical Properties
Understanding the properties of dimethyl maleate is crucial for its safe handling and disposal.

Property Value

Appearance Colorless liquid

CAS Number 624-48-6

Molecular Formula C6H8O4

Molecular Weight 144.13 g/mol

Boiling Point 204-205 °C (399-401 °F)

Flash Point 91-113 °C (196-235 °F)

Density 1.152 g/cm³ at 20-25 °C

Water Solubility Fully miscible; 77.9 g/L at 20°C

Vapor Pressure 1 mm Hg at 45.7 °C

Hazard Symbols XN (Harmful)

Sources:[2][3][4]

Operational Disposal Plan
The proper disposal of dimethyl maleate is a regulated process that must not include disposal

with household garbage or release into sewage systems.[2] The following step-by-step protocol

outlines the required procedures from initial containment to final disposal.

Experimental Protocol: Spill Containment and Cleanup
In the event of a spill or leak, immediate and safe containment is the first priority.

Ensure Safety: Evacuate non-essential personnel. Ensure adequate ventilation and remove

all sources of ignition.[3][7] The responding personnel must wear the full PPE described
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above.[6]

Contain Spill: Cover drains to prevent the material from entering waterways.

Absorb Material: Use an inert, liquid-binding absorbent material such as sand, vermiculite,

diatomite, or universal binders to absorb the spill.[2][3]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a suitable, sealable, and properly labeled container for disposal.[3][6]

Decontaminate Area: Clean the affected area thoroughly. Water can be used as a cleansing

agent.[2]

Wash Hands: Wash hands and any exposed skin thoroughly after handling.[3][4]

Step-by-Step Disposal Procedure
Waste Identification: Identify the waste as "Hazardous Waste: Dimethyl Maleate." Include

waste from spills, contaminated materials (e.g., absorbents, PPE), and any unused or

surplus product.

Containerization: Place the waste into a designated, closed, and leak-proof container that is

compatible with the chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," the name "Dimethyl

Maleate," and the associated hazard symbols (e.g., Harmful/Toxic).

Segregated Storage: Store the sealed waste container in a designated, locked, and well-

ventilated secondary containment area, away from incompatible materials like acids, bases,

and oxidizing agents.[1] This area should be accessible only to authorized personnel.

Professional Disposal: The final and most critical step is to arrange for disposal through a

licensed and approved professional waste disposal company.[1][6][7] Provide the company

with the Safety Data Sheet (SDS) to ensure they can handle and transport the material

correctly.

Maintain Records: Keep detailed records of the waste generated, including quantities, dates,

and disposal manifests, in accordance with institutional and regulatory requirements.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

dimethyl maleate waste.
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Phase 1: Generation & Collection

Phase 2: On-Site Handling

Phase 3: Final Disposal
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Caption: Workflow for the safe handling and disposal of dimethyl maleate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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